2-[Methyl(pyridin-4-yl)amino]ethane-1-sulfonic acid

• CAS No.: 138569-94-5
• Molecular Formula: C8H12N2O3S
• Molecular Weight: 216.26 g/mol
• IUPAC Name: 2-[methyl(pyridin-4-yl)amino]ethanesulfonic acid
• InChI: InChI=1S/C8H12N2O3S/c1-10(6-7-14(11,12)13)8-2-4-9-5-3-8/h2-5H,6-7H2,1H3,(H,11,12,13)
• InChI Key: METSYLGWHVLIBQ-UHFFFAOYSA-N
• Canonical SMILES: CN(CCS(=O)(=O)O)C1=CC=NC=C1

Description

2-[Methyl(pyridin-4-yl)amino]ethane-1-sulfonic acid is a chemical compound that features a pyridine ring substituted with a methyl group and an amino group, which is further connected to an ethane sulfonic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[Methyl(pyridin-4-yl)amino]ethane-1-sulfonic acid typically involves the reaction of 4-methylpyridine with ethane-1-sulfonic acid under specific conditions. The process may include the use of catalysts and solvents to facilitate the reaction and improve yield. Detailed synthetic routes and reaction conditions are often optimized based on the desired purity and application of the compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes to ensure consistent quality and high throughput. The use of advanced purification techniques, such as crystallization and chromatography, is essential to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-[Methyl(pyridin-4-yl)amino]ethane-1-sulfonic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfonic acid derivatives.

Reduction: Reduction reactions may lead to the formation of amine derivatives.

Substitution: The amino group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and electrophiles like alkyl halides. Reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acid derivatives, while substitution reactions can produce a variety of substituted pyridine compounds.

Scientific Research Applications

2-[Methyl(pyridin-4-yl)amino]ethane-1-sulfonic acid has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential role in biological systems and as a probe in biochemical assays.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2-[Methyl(pyridin-4-yl)amino]ethane-1-sulfonic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action are essential to understand its potential therapeutic applications.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-[Methyl(pyridin-4-yl)amino]ethane-1-sulfonic acid include:

• 2-[Methyl(pyridin-2-yl)amino]ethanol
• 4-Methylpyridin-2-amine
• 2-Acryloylamino-2-methyl-1-propanesulfonic acid

Uniqueness

What sets this compound apart from these similar compounds is its unique combination of functional groups, which confer distinct chemical reactivity and biological activity. This uniqueness makes it a valuable compound for research and industrial applications.